Cas no 1171919-98-4 (6-hydroxy-5-methoxypyridine-3-carboxylic acid)

• Product Name: 6-hydroxy-5-methoxypyridine-3-carboxylic acid
• CAS No: 1171919-98-4
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD12401649
• CID: 1027279
• PubChem ID: 46737849
• Update Time: 2025-04-20

6-hydroxy-5-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-methoxynicotinic acid
• 5-Methoxy-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid
• 5-methoxy-6-oxo-1H-pyridine-3-carboxylic acid
• 6-hydroxy-5-methoxypyridine-3-carboxylic acid
• EN300-343872
• MFCD12401649
• CS-0135311
• AKOS006345805
• G39047
• SB52493
• 3-Pyridinecarboxylic acid, 1,6-dihydro-5-methoxy-6-oxo-
• Z1201626480
• SCHEMBL6207853
• 1171919-98-4
• 6-Hydroxy-5-methoxynicotinicacid
• SCHEMBL15968157
• A898691
• DTXSID00674048
• 5-methoxy-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• WWB91998
• J-003534
• 6-Hydroxy-5-methoxynicotinic acid, AldrichCPR
• BS-19296

• MDL： MFCD12401649
• Inchi： 1S/C7H7NO4/c1-12-5-2-4(7(10)11)3-8-6(5)9/h2-3H,1H3,(H,8,9)(H,10,11)
• InChI Key： ZITCWCFJHLJFOA-UHFFFAOYSA-N
• SMILES： O(C)C1C(NC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 169.03800
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 79.65000
• LogP: 0.49400

6-hydroxy-5-methoxypyridine-3-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3